1-(4-Hydroxypiperidin-1-yl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Hydroxypiperidin-1-yl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)ethanone is a useful research compound. Its molecular formula is C16H18F3N3O2S and its molecular weight is 373.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral and Antimicrobial Applications
Compounds related to "1-(4-Hydroxypiperidin-1-yl)-2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)ethanone" have been explored for their potential antiviral and antimicrobial properties. For instance, derivatives have been synthesized and evaluated for their efficacy against various pathogens, indicating a potential for the compound to contribute to the development of new antiviral or antimicrobial agents (Attaby et al., 2006; Patel et al., 2011).
Anti-inflammatory Properties
Research into closely related compounds has shown potential anti-inflammatory properties. Such properties suggest that "this compound" could be valuable in the development of new treatments for inflammatory diseases (Matson, 1990; Chen et al., 2008).
Synthesis and Chemical Reactions
The compound's structure provides a platform for various chemical reactions and synthesis processes, contributing to the creation of novel compounds with potential applications in pharmaceuticals and materials science. Studies have detailed methodologies for synthesizing related compounds, offering insights into the types of reactions "this compound" might undergo for functional modifications or as a precursor in synthesizing complex molecules (Olivera et al., 2000; Amani & Nematollahi, 2012).
Anticancer Potential
There is ongoing interest in developing compounds with selective toxicity towards cancer cells. Analogues of "this compound" have been explored for their anticancer activities, indicating that this compound might also have applications in cancer research and therapy (Haridevamuthu et al., 2023).
Properties
IUPAC Name |
1-(4-hydroxypiperidin-1-yl)-2-[methyl-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]amino]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F3N3O2S/c1-21(9-13(24)22-7-5-10(23)6-8-22)15-20-14-11(16(17,18)19)3-2-4-12(14)25-15/h2-4,10,23H,5-9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUPXCVHQYLWCPG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N1CCC(CC1)O)C2=NC3=C(C=CC=C3S2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F3N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.